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Compound of Interest

Compound Name: Safflospermidine B

Cat. No.: B15591089 Get Quote

An In-depth Technical Guide to Safflospermidine
B
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Safflospermidine B, a naturally

occurring polyamine derivative with significant biological activity. The document covers its

chemical properties, detailed experimental protocols for its isolation and biological evaluation,

and its mechanism of action in relevant signaling pathways.

Chemical Identity and Properties
Safflospermidine B is a tri-p-coumaroyl spermidine derivative. While a specific CAS Registry

Number for Safflospermidine B, identified as N¹-(E)-N⁵,N¹⁰-(Z)-Tri-p-coumaroyl spermidine, is

not readily available in public databases, its isomer, Safflospermidine A (N¹,N¹⁰-(E)-N⁵-(Z)-tri-p-

coumaroyl spermidine), has the CAS number 1111082-13-3[1]. Another related isomer,

N¹,N⁵,N¹⁰-Tri-p-coumaroylspermidine (with unspecified stereochemistry), is associated with

CAS number 131086-78-7.

The chemical and physical properties of Safflospermidine B are summarized in the table

below.
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Property Value Reference

Systematic Name
N¹-(E)-N⁵,N¹⁰-(Z)-Tri-p-

coumaroyl spermidine
[2]

Molecular Formula C₃₄H₃₇N₃O₆ [3]

Molecular Weight 583.7 g/mol [3]

Appearance White powder [4]

Purity ≥ 98% [3]

Type of Compound Alkaloid [3]

¹H-NMR (500 MHz, Methanol-

d4) δ

7.45 (d, 1H, 15.7 Hz),

7.40/7.35 (m, 4H), 7.24–7.17

(m, 2H), 6.77 (m, 2H), 6.71 (m,

3H), 6.57 (m, 4H), 6.37 (q, 1H,

15.7 Hz), 5.92 (m, 1H), 5.8 (q,

1H, 12.5 Hz), 3.45 (m, 2H),

3.35 (m, 2H), 3.18 (m, 2H),

and 1.88–1.31 (m, 8H)

[4]

¹³C-NMR (126 MHz, MeOD) δ

172.04, 169.30, 160.68,

159.41, 141.87, 134.90,

132.17, 131.20, 130.58,

128.06, 127.61, 121.79,

120.96, 118.42, 116.77,

116.40, 47.58, 46.03, 44.08,

40.12, 39.88, 38.17, 37.91,

29.77, 28.06, 27.86, 26.95,

and 25.69

[4]

HR-ESI-MS m/z 606.2576 [M + Na]⁺ [4]

Experimental Protocols
Safflospermidine B has been successfully isolated from sunflower bee pollen (SBP) collected

from Apis mellifera bees. The protocol involves solvent extraction, partitioning, and

chromatographic separation[4][5][6].
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a) Extraction and Partitioning:

Dried and ground sunflower bee pollen is extracted with methanol (MeOH).

The resulting crude MeOH extract is then sequentially partitioned with hexane and

dichloromethane (DCM).

b) Chromatographic Separation:

The DCM-partitioned extract, which shows significant antityrosinase activity, is subjected to

silica gel 60 column chromatography (SG₆₀CC).

Fractions are collected and evaluated for their biological activity. The most active fraction is

selected for further purification.

Final purification to yield Safflospermidine A and B is achieved through High-Performance

Liquid Chromatography (HPLC)[4][5][6].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Safflospermidine A | C34H37N3O6 | CID 102114080 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. Substance Registry Services | US EPA [cdxapps.epa.gov]

4. natuprod.bocsci.com [natuprod.bocsci.com]

5. N1,N5,N10-(E)-tri-p-coumaroylspermidine | CAS:364368-18-3 | Manufacturer ChemFaces
[chemfaces.com]

6. N1,N5,N10-(Z)-tri-p-coumaroylspermidine | CAS:131086-78-7 | Manufacturer ChemFaces
[chemfaces.com]

To cite this document: BenchChem. [Safflospermidine B CAS number and chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15591089#safflospermidine-b-cas-number-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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